Cas no 53252-21-4 (3,4-dimethylhex-4-en-2-one)

3,4-dimethylhex-4-en-2-one structure
3,4-dimethylhex-4-en-2-one structure
Product Name:3,4-dimethylhex-4-en-2-one
CAS No:53252-21-4
MF:C8H14O
MW:126.196162700653
CID:1581655
PubChem ID:543627
Update Time:2025-04-21

3,4-dimethylhex-4-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 3,4-dimethylhex-4-en-2-one
    • 4-hexen-2-one, 3,4-dimethyl-
    • LogP
    • 3,4-Dimethyl-4-hexen-2-one
    • DTXSID50871424
    • 53252-21-4
    • DB-304116
    • DTXSID60337602
    • Inchi: 1S/C8H14O/c1-5-6(2)7(3)8(4)9/h5,7H,1-4H3
    • InChI Key: JREXONVOTZQSLT-UHFFFAOYSA-N
    • SMILES: O=C(C)C(C)C(=CC)C

Computed Properties

  • Exact Mass: 126.10452
  • Monoisotopic Mass: 126.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.8538
  • Melting Point: -66.9°C (estimate)
  • Boiling Point: 189.35°C (estimate)
  • Refractive Index: 1.4377
  • PSA: 17.07
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